Cas no 2138240-24-9 (Thiophene, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-)

• Product Name: Thiophene, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-
• CAS No: 2138240-24-9
• MF: C₁₀H₁₇ClS
• MW: 204.759980916977
• CID: 5288314
• Update Time: 2025-10-28

Thiophene, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-

• Inchi： 1S/C10H17ClS/c1-2-4-9(8-11)7-10-5-3-6-12-10/h2,9-10H,1,3-8H2
• InChI Key： XADOFEBWKLBOPR-UHFFFAOYSA-N
• SMILES： C1(CC(CCl)CC=C)SCCC1

Additional information on Thiophene, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-

Thiophene, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-

Thiophene, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, also known by its CAS number 2138240-24-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of thiophene, a five-membered heterocyclic aromatic compound with one sulfur atom. The presence of the chloromethyl group and the pentenyl chain introduces unique chemical properties, making it a valuable building block in organic synthesis.

The structure of thiophene, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, consists of a thiophene ring substituted at the 2-position with a 4-pentenyl group that carries a chloromethyl substituent. This substitution pattern imparts reactivity and functionality to the molecule, enabling it to participate in various chemical transformations. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, including conductive polymers and functionalized nanoparticles.

One of the most notable applications of this compound is in the field of materials science. Researchers have explored its use as a monomer in the synthesis of conductive polymers. The thiophene moiety serves as an electron-rich aromatic system, which can be polymerized to form materials with excellent electrical conductivity. The presence of the chloromethyl group allows for further functionalization, enabling the incorporation of additional functionalities such as hydrophilicity or magnetic properties.

In addition to its role in polymer synthesis, thiophene, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, has also been investigated for its potential in drug delivery systems. The compound's ability to form stable complexes with metal ions has led to its use as a ligand in the development of metallo-drugs. Recent studies have demonstrated its effectiveness in coordinating with transition metals such as copper and zinc, forming complexes with potential anti-cancer activity.

The synthesis of thiophene derivatives has been a topic of extensive research in recent years. Traditional methods involve multi-step reactions, often requiring harsh conditions and multiple purification steps. However, advancements in catalytic chemistry have enabled more efficient and environmentally friendly synthesis routes. For instance, transition metal-catalyzed coupling reactions have been employed to construct the thiophene derivative directly from simple precursors.

Another area where this compound has shown promise is in sensor technology. The thiophene moiety's ability to undergo redox reactions makes it suitable for use in electrochemical sensors. By incorporating this compound into sensor materials, researchers have developed devices capable of detecting trace amounts of analytes such as heavy metals or volatile organic compounds.

The growing interest in sustainable chemistry has also led to investigations into the green synthesis and recycling of thiophene derivatives. Scientists are exploring biocatalytic pathways and solvent-free reaction conditions to minimize environmental impact while maintaining high yields and product quality.

In conclusion, thiophene, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, with CAS number 2138240-24-9, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and functional groups make it an invaluable tool in organic synthesis, materials science, drug delivery systems, and sensor technology. As research continues to uncover new possibilities for this compound, its role in advancing modern chemistry is expected to grow significantly.